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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Docosahexaenoic acid-d5 (DHA-d5), a deuterated form of the essential omega-

3 fatty acid, Docosahexaenoic acid (DHA). This document is intended to serve as a resource

for researchers, scientists, and professionals in drug development who are working with this

stable isotope-labeled compound. The information presented herein is critical for the accurate

preparation of solutions, the design of in vitro and in vivo experiments, and the interpretation of

analytical data.

Core Physical and Chemical Properties
Docosahexaenoic acid-d5 is a synthetic analog of DHA where five hydrogen atoms on the

terminal methyl and adjacent methylene groups have been replaced with deuterium. This

isotopic labeling makes it a valuable internal standard for mass spectrometry-based

quantification of DHA.[1][2]

Physical State: At room temperature (25°C), both Docosahexaenoic acid and its deuterated

form, DHA-d5, exist as a light yellow, oily liquid.[2][3] This is a consequence of its low melting

point, which is reported to be -44°C for the non-deuterated form.[4]

Molecular Formula: C₂₂H₂₇D₅O₂[1][5][6]

Molecular Weight: Approximately 333.52 g/mol [2][5][6][7]
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Solubility Profile of Docosahexaenoic Acid-d5
The solubility of DHA-d5 is a critical parameter for its use in various experimental settings. The

presence of the long, hydrophobic acyl chain and the polar carboxylic acid group gives it

amphipathic properties, though its overall character is lipophilic.

Solubility in Organic Solvents
DHA-d5 exhibits high solubility in a range of organic solvents. This makes it convenient to

prepare concentrated stock solutions that can be further diluted into aqueous media for

biological assays. The table below summarizes the available quantitative solubility data.

Solvent DHA-d5 Solubility (mg/mL)
DHA (non-deuterated)
Solubility (mg/mL)

Ethanol ≥ 50[8] ~50[9], ~500 (ethyl ester)[10]

Dimethyl Sulfoxide (DMSO) ≥ 50[1][8] ~100[11], 100[9]

Dimethylformamide (DMF) ≥ 50[1][8] ~100[11]

Note: For hygroscopic solvents like DMSO, it is recommended to use a newly opened container

to ensure maximum solubility.[8]

Solubility in Aqueous Solutions
As expected for a long-chain fatty acid, DHA-d5 is sparingly soluble in aqueous buffers.[12]

The solubility can be influenced by the pH of the solution, as the carboxylic acid group will be

deprotonated at higher pH, forming a more soluble carboxylate salt.

Aqueous Solution DHA-d5 Solubility (mg/mL)
DHA (non-deuterated)
Solubility (mg/mL)

PBS (pH 7.2) ~0.1[1] ~0.1[11]

0.15 M Tris-HCl (pH 8.5) Not specified 1[11][12]

0.1 M NaOH Not specified 12.5[9]
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Experimental Protocols
General Handling and Storage
Storage: For long-term stability, it is recommended to store DHA-d5 as supplied at -20°C.[12]

Some suppliers recommend storage at -80°C.[5] The compound should be protected from light,

air, and moisture.[5] Under proper storage conditions, it should be stable for at least one to two

years.[1][12]

Handling: Due to its potential biological activity and the fact that its toxicological properties

have not been fully investigated, DHA-d5 should be handled with care.[13] It is recommended

to avoid inhalation, ingestion, and contact with skin and eyes.[14] Use in a well-ventilated area

and wear appropriate personal protective equipment.

Preparation of Stock Solutions
To prepare a stock solution, the neat oil of DHA-d5 can be dissolved in an appropriate organic

solvent such as ethanol, DMSO, or DMF. For example, to prepare a 50 mg/mL stock solution in

DMSO, add 1 mL of fresh DMSO to 50 mg of DHA-d5 and vortex until fully dissolved.

Preparation of Aqueous Working Solutions
To prepare an aqueous working solution from an organic stock, the stock solution should be

diluted into the aqueous buffer of choice. It is important to ensure that the final concentration of

the organic solvent is low enough to not affect the biological system being studied.

An alternative method for preparing an organic solvent-free aqueous solution is to first

evaporate the organic solvent from an aliquot of the stock solution under a gentle stream of

nitrogen. The resulting neat oil can then be directly dissolved in the aqueous buffer.[11]

Sonication may be required to aid dissolution. Aqueous solutions of DHA are not stable for long

periods, and it is recommended to prepare them fresh for each experiment and use within 12

hours.[12]

Visualization of Methodologies and Pathways
Experimental Workflow for Solubility Determination
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The following diagram outlines a typical workflow for determining the solubility of a compound

like DHA-d5 in a given solvent.

Workflow for Solubility Determination

Sample Preparation

Mixing and Equilibration

Phase Separation

Quantification

Weigh DHA-d5

Add excess DHA-d5 to solvent

Measure Solvent

Agitate at constant temperature

Centrifuge to pellet undissolved solid

Filter supernatant (optional)

Analyze supernatant (e.g., LC-MS)

Determine concentration
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Caption: A generalized workflow for the experimental determination of solubility.
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Metabolic Pathway of Docosahexaenoic Acid
DHA is a precursor to a variety of potent signaling molecules, including specialized pro-

resolving mediators (SPMs) which play a key role in the resolution of inflammation.[1] The

diagram below illustrates this metabolic conversion.

Metabolic Conversion of DHA to SPMs

Enzymatic Conversion

Specialized Pro-Resolving Mediators (SPMs)
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Caption: Simplified metabolic pathway of DHA to specialized pro-resolving mediators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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